Cas no 1804695-31-5 (2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol)

• Product Name: 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol
• CAS No: 1804695-31-5
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4853504
• Update Time: 2025-07-19

2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-3(2-13)1-4(6(9)10)7(11)12-5/h1,6,13H,2H2,(H2,11,12)
• InChI Key： JDKAQYHFQVFPJN-UHFFFAOYSA-N
• SMILES： BrC1=C(CO)C=C(C(F)F)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1

Additional information on 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol

Introduction to 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804695-31-5)

2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804695-31-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol is composed of a pyridine ring with an amino group at the 2-position, a bromine atom at the 6-position, and a difluoromethyl group at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the pharmacological properties of lead molecules. The difluoromethyl group in 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol is particularly noteworthy, as it can influence the compound's metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing drug candidates during preclinical and clinical development stages.

In the context of medicinal chemistry, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol has been explored as a scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, which are implicated in several diseases, including cancer and inflammatory disorders.

Beyond its potential as a therapeutic agent, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol also serves as an important intermediate in synthetic chemistry. Its unique reactivity and functional group diversity make it a valuable building block for constructing more complex molecules with tailored biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening efforts aimed at identifying new drug leads.

The synthesis of 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol typically involves multistep procedures that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have facilitated more efficient routes to this compound, reducing both time and cost associated with its production. For example, a study published in Organic Letters reported a novel one-pot synthesis method that significantly improved the overall yield and scalability of the process.

In terms of safety and handling, it is important to note that while 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

The future prospects for 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol are promising. Ongoing research continues to uncover new applications and derivatives with enhanced therapeutic potential. As our understanding of this compound's properties deepens, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

In conclusion, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-5-methanol (CAS No. 1804695-31-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and versatile applications make it a valuable asset for researchers and pharmaceutical companies alike. Continued exploration of this compound will undoubtedly contribute to the discovery and development of innovative therapeutic solutions for various diseases.